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Compound of Interest

Compound Name: 5-Bromo-2-fluorobenzaldehyde

Cat. No.: B134332

An In-depth Technical Guide to Research-Grade 5-Bromo-2-fluorobenzaldehyde

For researchers, scientists, and professionals in drug development, 5-Bromo-2-
fluorobenzaldehyde (CAS No. 93777-26-5) is a versatile and crucial intermediate in organic
synthesis. Its unique structure, featuring a benzaldehyde ring substituted with both a bromine
and a fluorine atom, enhances its reactivity and makes it an excellent building block for a wide
array of complex molecules.[1] This guide provides a comprehensive overview of its properties,
commercial availability, synthesis, and applications.

Chemical and Physical Properties

5-Bromo-2-fluorobenzaldehyde is valued for its specific chemical characteristics that make it
suitable for various transformations in synthetic chemistry.[2] Below is a summary of its key
physical and chemical properties.
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Property Value Source(s)
CAS Number 93777-26-5 [11[3]
Molecular Formula C7H4BrrFO [1][3]
Molecular Weight 203.01 g/mol [1]
White or colorless to light
Appearance yellow powder, lump, or clear [11[3114]
liquid
Melting Point 23°C [1][4]
Boiling Point 230 °C (lit.) [1]

63-65 °C / 3mmHg

[5]

Density

1.71 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.57 (lit.)

1.5670-1.5710 @ 20°C

[3]

Solubility

Soluble in organic solvents like

ethanol and acetone; limited

solubility in water.

[6]

Storage Temperature

2-8°C

[1]

Commercial Supplier Specifications

Research-grade 5-Bromo-2-fluorobenzaldehyde is available from several commercial

suppliers. The purity and specifications can vary, so it is crucial to select a supplier that meets

the requirements of the intended application.
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Supplier Purity Specification
Sigma-Aldrich 97%

Thermo Scientific Chemicals =97.5% (GC)
Chem-Impex = 95% (GC)

Tokyo Chemical Industry (TCI) >95.0% (GC)
Benchchem Usually 95%

Henan Allgreen Chemical Co.,LTD Industrial Grade/99.00%

Applications in Research and Drug Development

The unique substitution pattern of 5-Bromo-2-fluorobenzaldehyde makes it an important
precursor in various fields:

o Pharmaceutical Synthesis: It is a key intermediate in the synthesis of pharmaceuticals,
including potential anti-cancer and anti-inflammatory agents.[1][2] The compound's structure
allows for diverse modifications to create innovative drug formulations.[6]

o Agrochemicals: It serves as a precursor for designing more effective herbicides and
pesticides.[6]

e Fine Chemicals: The compound is used in the production of dyes, pigments, and other
specialty chemicals.[1][2]

o Material Science: It finds applications in the development of advanced materials such as
polymers, coatings, and Organic Light-Emitting Diodes (OLEDSs).[1][6]

» Fluorescent Probes: It can be employed in creating fluorescent probes for biological imaging
and diagnostics.[1]

Reaction Pathways and Synthetic Utility

The aldehyde and halogen substituents on the aromatic ring are the primary sites of reactivity.
The aldehyde group can be readily oxidized to a carboxylic acid (5-bromo-2-fluorobenzoic acid)
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or reduced to a primary alcohol (5-bromo-2-fluorobenzyl alcohol), both of which are valuable
intermediates.[7] The halogen atoms allow for various cross-coupling and substitution
reactions.
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Caption: Synthetic utility of 5-Bromo-2-fluorobenzaldehyde.

Experimental Protocols: Synthesis

Several methods for the synthesis of 5-Bromo-2-fluorobenzaldehyde have been reported.
The choice of method often depends on the desired scale, purity, and available starting
materials.

Method 1: Bromination of 2-Fluorobenzaldehyde
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This method involves the direct electrophilic bromination of 2-fluorobenzaldehyde. The fluorine
atom directs the incoming bromine to the para position.[7]

e Reactants: 2-Fluorobenzaldehyde, a brominating reagent (e.g., N-bromosuccinimide (NBS),
potassium bromate, or bromine), and a catalyst (e.g., sulfuric acid or a Lewis acid like
anhydrous aluminum trichloride).[5][8][9]

e Procedure (Example using Potassium Bromate):

[e]

Add 500 mL of 65% aqueous sulfuric acid to a reactor equipped with a stirrer,
thermometer, dropping funnel, and condenser.[5]

o Add 167 g (1 mol) of potassium bromate.[5]

o Slowly add 124.1 g (1 mol) of 2-fluorobenzaldehyde dropwise while maintaining the
reaction temperature at 90°C for 2-3 hours.[5]

o After the reaction is complete, add 1000 mL of water to the system.[5]
o Extract the product with methyl tert-butyl ether.[5]

o Wash the organic phase with aqueous sodium sulfite, dry it over anhydrous sodium
sulfate, and filter.[5]

o Concentrate the filtrate to remove the solvent, yielding a brownish-red oil.[5]

o Purify the crude product by vacuum distillation to collect the fraction at 63-65°C / 3 mmHg.
This typically results in a yield of around 88% with 97% purity.[5]
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Caption: Workflow for the synthesis of 5-Bromo-2-fluorobenzaldehyde.

Method 2: Lithiation of 1-Bromo-4-fluorobenzene
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This route involves the formation of an organolithium reagent followed by formylation.

¢ Reactants: 1-Bromo-4-fluorobenzene, n-Butyllithium (n-BuLi), N,N-diisopropylamine, and
methyl formate in dry tetrahydrofuran (THF).[10]

e Procedure:

o To a solution of N,N-diisopropylamine (1.1 eq) in dry THF at -78°C, add n-BuLi (1.2 eq).
[10]

o Stir the mixture for 30 minutes, then add a solution of 1-bromo-4-fluoro-benzene (1 eq) in
dry THE[10]

o Continue stirring at -78°C for 2 hours.[10]

o Add methyl formate (1.1 eq) and stir for another 30 minutes at -78°C.[10]

o Allow the reaction to warm to room temperature and stir for an additional hour.[10]

o Quench the reaction with water and extract the aqueous layer with ethyl acetate.[10]

o Wash the combined organic extracts with brine, dry over Na2SOa4, filter, and evaporate the
solvent in vacuo.[10]

o Purify the residue by column chromatography to yield the final product.[10]

This technical guide provides essential information for researchers utilizing 5-Bromo-2-
fluorobenzaldehyde, covering its properties, commercial sources, and key synthetic
methodologies to support its effective application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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